Cas no 2085689-72-9 (1-[(Tert-butoxy)carbonyl]-3-[(1-phenylethyl)amino]azetidine-3-carboxylic acid)
1-[(Tert-butoxy)carbonyl]-3-[(1-phenylethyl)amino]azetidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-[(tert-butoxy)carbonyl]-3-[(1-phenylethyl)amino]azetidine-3-carboxylic acid
- 1-(t-Butoxycarbonyl)-3-[(1-phenylethyl)amino]azetidine-3-carboxylic acid
- 1-(tert-butoxycarbonyl)-3-[(1-phenylethyl)amino]azetidine-3-carboxylic acid
- 1-[(Tert-butoxy)carbonyl]-3-[(1-phenylethyl)amino]azetidine-3-carboxylic acid
-
- MDL: MFCD30717711
- Inchi: 1S/C17H24N2O4/c1-12(13-8-6-5-7-9-13)18-17(14(20)21)10-19(11-17)15(22)23-16(2,3)4/h5-9,12,18H,10-11H2,1-4H3,(H,20,21)
- InChI Key: PNOSXGJZOXRFJD-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CC(C(=O)O)(C1)NC(C)C1C=CC=CC=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 446
- Topological Polar Surface Area: 78.9
1-[(Tert-butoxy)carbonyl]-3-[(1-phenylethyl)amino]azetidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | BS-9760-1MG |
1-(tert-butoxycarbonyl)-3-[(1-phenylethyl)amino]azetidine-3-carboxylic acid |
2085689-72-9 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | BS-9760-5MG |
1-(tert-butoxycarbonyl)-3-[(1-phenylethyl)amino]azetidine-3-carboxylic acid |
2085689-72-9 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | BS-9760-10MG |
1-(tert-butoxycarbonyl)-3-[(1-phenylethyl)amino]azetidine-3-carboxylic acid |
2085689-72-9 | >90% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | BS-9760-20MG |
1-(tert-butoxycarbonyl)-3-[(1-phenylethyl)amino]azetidine-3-carboxylic acid |
2085689-72-9 | >90% | 20mg |
£76.00 | 2023-04-19 | |
| Key Organics Ltd | BS-9760-0.5G |
1-(tert-butoxycarbonyl)-3-[(1-phenylethyl)amino]azetidine-3-carboxylic acid |
2085689-72-9 | >90% | 0.5g |
£625.00 | 2025-02-09 | |
| Key Organics Ltd | BS-9760-1G |
1-(tert-butoxycarbonyl)-3-[(1-phenylethyl)amino]azetidine-3-carboxylic acid |
2085689-72-9 | >90% | 1g |
£419.00 | 2025-02-09 | |
| Key Organics Ltd | BS-9760-5G |
1-(tert-butoxycarbonyl)-3-[(1-phenylethyl)amino]azetidine-3-carboxylic acid |
2085689-72-9 | >90% | 5g |
£1023.00 | 2025-02-09 | |
| Key Organics Ltd | BS-9760-10G |
1-(tert-butoxycarbonyl)-3-[(1-phenylethyl)amino]azetidine-3-carboxylic acid |
2085689-72-9 | >90% | 10g |
£1674.00 | 2025-02-09 | |
| Key Organics Ltd | BS-9760-100mg |
1-(tert-butoxycarbonyl)-3-[(1-phenylethyl)amino]azetidine-3-carboxylic acid |
2085689-72-9 | >90% | 100mg |
£168.89 | 2025-02-09 | |
| A2B Chem LLC | AY11238-1mg |
1-(tert-butoxycarbonyl)-3-[(1-phenylethyl)amino]azetidine-3-carboxylic acid |
2085689-72-9 | >90% | 1mg |
$189.00 | 2024-04-20 |
1-[(Tert-butoxy)carbonyl]-3-[(1-phenylethyl)amino]azetidine-3-carboxylic acid Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 1-[(Tert-butoxy)carbonyl]-3-[(1-phenylethyl)amino]azetidine-3-carboxylic acid
Comprehensive Overview of 1-[(Tert-butoxy)carbonyl]-3-[(1-phenylethyl)amino]azetidine-3-carboxylic acid (CAS No. 2085689-72-9)
The compound 1-[(Tert-butoxy)carbonyl]-3-[(1-phenylethyl)amino]azetidine-3-carboxylic acid (CAS No. 2085689-72-9) is a highly specialized azetidine derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a phenylethylamino moiety, makes it a valuable intermediate in the development of novel therapeutics. This article delves into its chemical properties, synthesis pathways, and potential applications, while addressing trending topics such as drug discovery, peptide mimetics, and green chemistry.
In recent years, the demand for azetidine-based compounds has surged due to their role in modulating biological targets, particularly in central nervous system (CNS) disorders and anti-inflammatory therapies. Researchers are increasingly exploring 1-[(Tert-butoxy)carbonyl]-3-[(1-phenylethyl)amino]azetidine-3-carboxylic acid as a building block for peptidomimetics, which mimic natural peptides but offer enhanced stability and bioavailability. This aligns with the growing interest in AI-driven drug design and computational chemistry, where such compounds are screened for their potential to inhibit specific enzymes or receptors.
The synthesis of CAS No. 2085689-72-9 typically involves multi-step organic reactions, including Boc protection, amidation, and carboxylic acid functionalization. A key challenge is optimizing yield and purity while adhering to sustainable chemistry principles, a topic gaining traction among environmentally conscious researchers. Innovations like flow chemistry and catalytic asymmetric synthesis are being explored to improve efficiency. Additionally, the compound's chiral center at the azetidine ring opens doors for stereoselective drug development, a hot topic in precision medicine.
From a commercial perspective, 1-[(Tert-butoxy)carbonyl]-3-[(1-phenylethyl)amino]azetidine-3-carboxylic acid is often sought after by contract research organizations (CROs) and pharmaceutical companies focusing on small-molecule APIs. Its CAS registry number (2085689-72-9) ensures precise identification in global databases, facilitating regulatory compliance. Frequently searched questions include: "What are the spectroscopic characteristics of this compound?" or "How does its Boc group enhance stability in peptide synthesis?"—questions reflecting the compound's niche yet critical role in modern chemistry.
In conclusion, CAS No. 2085689-72-9 exemplifies the intersection of medicinal chemistry and material science. As the industry shifts toward fragment-based drug discovery and bioconjugation techniques, this compound's versatility positions it as a key player. Future research may explore its utility in targeted drug delivery systems or as a scaffold for covalent inhibitors, further solidifying its relevance in cutting-edge science.
2085689-72-9 (1-[(Tert-butoxy)carbonyl]-3-[(1-phenylethyl)amino]azetidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)